Cas no 1797812-00-0 (N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide)

• Product Name: N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide
• CAS No: 1797812-00-0
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5373673
• Update Time: 2025-10-28

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-2,2-dimethylpropanamide
• N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide

• Inchi： 1S/C12H20N4O/c1-12(2,3)11(17)14-8-9-13-7-6-10(15-9)16(4)5/h6-7H,8H2,1-5H3,(H,14,17)
• InChI Key： BSYHDFBZTZISJD-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC(N(C)C)=N1)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide

Introduction to N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide (CAS No. 1797812-00-0)

N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by the CAS number 1797812-00-0, has garnered attention due to its structural features and its implications in drug discovery and development. The presence of a pyrimidine core appended with a dimethylamino group and a methylated amide moiety suggests diverse pharmacological interactions, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide encompasses several key functional groups that contribute to its unique chemical properties. The pyrimidine ring, a heterocyclic aromatic structure, is known for its role in various biological processes and has been extensively studied for its potential as a pharmacophore. Specifically, the 4-(dimethylamino) substituent enhances the compound's basicity, which can be crucial for interactions with acidic biological targets such as enzymes and receptors. Additionally, the 2-amide group introduces polarity and potential hydrogen bonding capabilities, further influencing its solubility and binding affinity.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. The compound N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide represents a promising candidate in this endeavor. Its structural motif aligns well with the requirements for inhibitors or activators of key enzymes involved in metabolic and signaling pathways. For instance, studies have suggested that pyrimidine derivatives can exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The dimethylamino group, in particular, has been identified as a favorable feature for enhancing binding interactions with target proteins due to its ability to form stable hydrogen bonds.

The synthesis of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the pyrimidine core through condensation reactions involving urea derivatives or amidines. Subsequent functionalization steps introduce the dimethylamino group and the amide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the pyrimidine ring. These synthetic strategies underscore the compound's complexity and highlight the expertise required to produce it in scalable quantities.

Recent advancements in computational chemistry have facilitated the rapid screening of potential drug candidates like N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide. Molecular docking simulations have been used to predict binding affinities and interactions with biological targets such as protein kinases and transcription factors. These virtual screening methods have significantly reduced the time and cost associated with identifying promising compounds for further experimental validation. Moreover, machine learning algorithms have been developed to analyze large datasets of chemical structures and their biological activities, enabling more accurate predictions of pharmacological properties.

The pharmacological profile of N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide is still under investigation, but preliminary studies suggest potential applications in treating various diseases. Its ability to interact with multiple targets makes it an attractive candidate for developing multitarget drugs that can address complex pathologies more effectively than single-target agents. Additionally, the compound's structural features may contribute to its ability to cross cell membranes, enhancing bioavailability—a critical factor in drug development.

In conclusion, N-{[4-(dimethylamino)pyrimidin-2-yl]methyl}-2,2-dimethylpropanamide (CAS No. 1797812-00-0) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and favorable physicochemical properties make it an intriguing candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.